Nor Lidocaine-d5 Hydrochloride
Overview
Description
Nor Lidocaine-d5 Hydrochloride is a stable isotope labelled metabolite . It is also known as N-(2,6-Dimethylphenyl)-2-(ethylamino-d5)acetamide Hydrochloride . The molecular formula is C12H14D5ClN2O and the molecular weight is 247.78 .
Synthesis Analysis
The synthesis of Lidocaine, which is the base compound for Nor Lidocaine-d5 Hydrochloride, can be envisioned via the Sn2 reaction between commercially available diethyl amine and synthetic intermediate α-chloro amide .Molecular Structure Analysis
The molecular structure of Nor Lidocaine-d5 Hydrochloride is represented by the formula C12H14D5ClN2O . The deuterium labeled Nor Lidocaine hydrochloride has stable heavy isotopes of hydrogen, carbon, and other elements incorporated into the drug molecules .Mechanism of Action
While specific information on Nor Lidocaine-d5 Hydrochloride is not available, Lidocaine, an amide-type local anesthetic, exerts its effect by increasing the electrical stimulation threshold of the ventricle during diastole . Lidocaine also blocks sodium channels, making neurons transiently incapable of signaling the brain regarding sensations .
Safety and Hazards
Future Directions
While specific future directions for Nor Lidocaine-d5 Hydrochloride are not available, Lidocaine, the base compound, is widely used in medical practice and can be combined with other drugs, showcasing its adaptability for individualized treatments . This suggests potential future directions for Nor Lidocaine-d5 Hydrochloride in the realm of personalized medicine.
properties
CAS RN |
1329497-00-8 |
|---|---|
Molecular Formula |
C12H19ClN2O |
Molecular Weight |
247.778 |
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(1,1,2,2,2-pentadeuterioethylamino)acetamide;hydrochloride |
InChI |
InChI=1S/C12H18N2O.ClH/c1-4-13-8-11(15)14-12-9(2)6-5-7-10(12)3;/h5-7,13H,4,8H2,1-3H3,(H,14,15);1H/i1D3,4D2; |
InChI Key |
KPXFVVHMUVBVGI-UHBAQTEVSA-N |
SMILES |
CCNCC(=O)NC1=C(C=CC=C1C)C.Cl |
synonyms |
N-(2,6-Dimethylphenyl)-2-(ethylamino-d5)acetamide Hydrochloride; 2-(Ethylamino-d5)-2’,6’-acetoxylidide Hydrochloride; 2-(Ethylamino-d5)-2’,6’-_x000B_acetoxylidide Hydrochloride; L 86-d5; MEGX-d5; Monoethylglycylxylidide-d5 Hydrochloride; N-(N-Ethyl-d5)glyc |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,5-Dimethyl-3H-imidazo[4,5-F]quinoline](/img/structure/B587682.png)
![N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]-6,8-dioxo-1,7-dihydropurin-2-yl]-2-methylpropanamide](/img/structure/B587689.png)
![4-Methyl-N-[2-(trichloroacetyl)phenyl]benzamide](/img/structure/B587699.png)
